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Compound of Interest

Compound Name: Skatole-d8

Cat. No.: B12420883 Get Quote

This document provides a comprehensive overview of the safety data for Skatole-d8. As

specific toxicological and safety data for the deuterated form are limited, this guide is based on

the well-established safety profile of its non-deuterated parent compound, Skatole (3-

Methylindole, CAS: 83-34-1). It is standard practice to handle isotopically labeled compounds

with the same precautions as the parent compound. Skatole-d8 is primarily used as a labeled

internal standard in research and drug development for quantitative analysis.

Chemical Identification
Skatole-d8 is the deuterium-labeled version of Skatole. The primary physical difference is its

molecular weight.

Identifier Skatole-d8
Skatole (Parent
Compound)

Chemical Name 3-Methylindole-d8 3-Methylindole

Synonyms Skatole-d8
Skatol, Scatole, beta-

Methylindole

CAS Number 697807-03-7 83-34-1

Molecular Formula C₉HD₈N C₉H₉N

Molecular Weight 139.22 g/mol 131.17 g/mol
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Hazard Identification and GHS Classification
The following data is for Skatole (CAS 83-34-1). Skatole-d8 should be considered to have the

same hazards. The compound is classified as an irritant and is hazardous to the aquatic

environment.

GHS Classification Details

Pictograms
GHS07 (Irritant), GHS09 (Environmentally

Hazardous)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation. H410 /

H411: Very toxic/Toxic to aquatic life with long

lasting effects.

Precautionary Statements

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment. P280:

Wear protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P391: Collect spillage.

P501: Dispose of contents/container to an

approved waste disposal plant.

Physical and Chemical Properties
Skatole is a white to brownish crystalline solid with a characteristic fecal odor at high

concentrations, which becomes floral at high dilution.
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Property Value

Appearance
White to off-white crystalline solid, flakes, or

powder.

Melting Point 95 - 96 °C

Boiling Point 265 - 266 °C

Flash Point 121 - 132 °C

Solubility

DMSO: 100 mg/mL Water: 0.49 g/L at 25 °C

Soluble in ethanol, ether, and other organic

solvents.

Partition Coefficient (Log P) 2.6

Toxicological and Health Effects
Toxicological data is derived from studies on the parent compound, Skatole. It is classified as

acutely toxic if swallowed and causes irritation to the skin, eyes, and respiratory system.

Toxicity Data Value

Acute Oral Toxicity (LD50) 3450 mg/kg (Rat)

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Carcinogenicity
Not classified as a carcinogen by NTP, IARC, or

OSHA.

Germ Cell Mutagenicity Shall not be classified as germ cell mutagenic.

Biological Interaction and Signaling Pathway
Skatole is produced by intestinal bacteria from the metabolism of L-tryptophan. It has been

shown to regulate intestinal epithelial cellular functions by activating the Aryl Hydrocarbon

Receptor (AhR) and the p38 MAP kinase pathway.
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To cite this document: BenchChem. [Technical Guide to the Safety Data for Skatole-d8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420883#safety-data-sheet-sds-for-skatole-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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